![molecular formula C19H24N2O5S B2411575 2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid CAS No. 2174023-05-1](/img/structure/B2411575.png)
2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid
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Description
2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid is a useful research compound. Its molecular formula is C19H24N2O5S and its molecular weight is 392.47. The purity is usually 95%.
BenchChem offers high-quality 2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiglycation Potential
2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid: has been investigated for its antiglycation activity. Here’s a brief overview:
Compound Evaluation: Researchers synthesized several derivatives of this compound and evaluated their antiglycation potential. Notably, compounds 1–6 and 8 demonstrated potent activity, surpassing the standard drug rutin. These compounds could serve as lead antidiabetic agents .
Oxadiazole Derivatives in Medicinal Chemistry
The heterocyclic oxadiazole ring is of interest in medicinal chemistry due to its diverse biological applications. Researchers explore derivatives like 2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid for their potential therapeutic effects .
Potential Antidiabetic Agents
Given its antiglycation activity, this compound may contribute to the development of novel antidiabetic drugs. Further studies are needed to explore its efficacy and safety .
Other Applications
While the literature primarily focuses on the above aspects, it’s worth noting that heterocyclic compounds like oxadiazoles have wide-ranging applications beyond diabetes research. These include antimicrobial, anti-inflammatory, and anticancer properties .
properties
IUPAC Name |
2-[[(2S)-1-(2-methoxyanilino)-3-methylbutan-2-yl]carbamoyl]benzenesulfonic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O5S/c1-13(2)16(12-20-15-9-5-6-10-17(15)26-3)21-19(22)14-8-4-7-11-18(14)27(23,24)25/h4-11,13,16,20H,12H2,1-3H3,(H,21,22)(H,23,24,25)/t16-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKQRYZPDVJBAET-MRXNPFEDSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CNC1=CC=CC=C1OC)NC(=O)C2=CC=CC=C2S(=O)(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](CNC1=CC=CC=C1OC)NC(=O)C2=CC=CC=C2S(=O)(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid |
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